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Compound of Interest

Compound Name:
15-(tert-Butoxy)-15-

oxopentadecanoic acid

CAS No.: 905302-42-3

Cat. No.: B6359988

Get Quote

In the intricate landscape of modern drug development, the focus often lies on the active

pharmacophore or the targeting moiety, such as an antibody. However, the true efficacy of

many advanced therapeutics, including Antibody-Drug Conjugates (ADCs) and Proteolysis

Targeting Chimeras (PROTACs), is critically dependent on the linker that connects these

components. 15-(tert-Butoxy)-15-oxopentadecanoic acid is a premier example of such a

critical architectural element.[1][2] It is a bifunctional, non-cleavable linker predominantly used

to synthesize and optimize complex therapeutic molecules.[1]

This guide, intended for researchers, chemists, and drug development professionals, provides

a comprehensive overview of 15-(tert-Butoxy)-15-oxopentadecanoic acid. We will delve into

its physicochemical properties, explore a representative synthetic pathway, and detail its pivotal

applications in ADC and PROTAC technologies, supported by step-by-step experimental

workflows and mechanistic diagrams.
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15-(tert-Butoxy)-15-oxopentadecanoic acid is a long-chain aliphatic dicarboxylic acid

monoester. The presence of a terminal carboxylic acid and a tert-butyl protected ester at the

opposing end provides its bifunctional character. The tert-butyl group serves as a common

protecting group for the carboxylic acid, which can be removed under acidic conditions, while

the free carboxylic acid allows for conjugation to other molecules. It is typically a white to off-

white solid at room temperature.[1][3]

Table 1: Key Physicochemical Data

Property Value Source(s)

CAS Number 905302-42-3 [1][2][4][5][6]

Molecular Formula C₁₉H₃₆O₄ [1][2][4][6]

Molecular Weight 328.49 g/mol [1][2][5][6]

Appearance White to off-white solid [1][3]

Boiling Point 431.1 ± 18.0 °C at 760 mmHg [1][3][4]

Density 1.0 ± 0.1 g/cm³ [1][3][4]

Synonyms
Pentadecanedioic acid,

mono(1,1-dimethylethyl) ester
[1][4]

SMILES
O=C(O)CCCCCCCCCCCCCC

(=O)OC(C)(C)C
[2][7]

InChI Key
BDHAQLJDYZFGNC-

UHFFFAOYSA-N
[6]

Synthesis and Chemical Logic
The synthesis of 15-(tert-Butoxy)-15-oxopentadecanoic acid is not commonly detailed in

primary academic literature, as it is primarily a commercial building block. However, a plausible

and chemically sound synthetic route can be devised from its precursor, 15-

hydroxypentadecanoic acid[8], or more directly from pentadecanedioic acid. The core

challenge lies in the selective mono-esterification of the dicarboxylic acid.
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Representative Synthetic Workflow
The following diagram and protocol illustrate a logical pathway for the synthesis, starting from

the widely available pentadecanedioic acid. The key step is the mono-protection of one

carboxylic acid group as a tert-butyl ester, leaving the other free for subsequent conjugation

reactions.

Pentadecanedioic Acid

Activation of one carboxyl group
(e.g., anhydride formation)

Acetic Anhydride, Heat

Reaction with tert-Butanol

tert-Butanol, Pyridine

Workup and Purification
(Chromatography)

Acid/Base Extraction

15-(tert-Butoxy)-15-oxopentadecanoic acid

Click to download full resolution via product page

Caption: Plausible synthetic workflow for 15-(tert-Butoxy)-15-oxopentadecanoic acid.

Detailed Experimental Protocol (Representative)
Disclaimer:This protocol is a representative example based on established chemical principles

and has not been independently validated. All lab work should be conducted under appropriate

safety protocols.
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Anhydride Formation: In a round-bottom flask, suspend pentadecanedioic acid (1 equivalent)

in an excess of acetic anhydride. Heat the mixture at reflux for 2-3 hours to form the cyclic

anhydride intermediate. Monitor the reaction by TLC or IR spectroscopy (disappearance of

the broad O-H stretch of the carboxylic acid).

Esterification: Cool the reaction mixture to room temperature and remove the excess acetic

anhydride under reduced pressure. Dissolve the resulting crude anhydride in a suitable

anhydrous solvent (e.g., Dichloromethane).

To the solution, add tert-butanol (1.1 equivalents) and a non-nucleophilic base such as

pyridine (1.2 equivalents) to catalyze the ring-opening of the anhydride.

Stir the reaction at room temperature for 12-24 hours. The pyridine will catalyze the attack of

the tert-butanol on one of the carbonyls, leading to the desired mono-ester.

Workup: Quench the reaction by adding dilute hydrochloric acid to neutralize the pyridine.

Extract the product into an organic solvent (e.g., ethyl acetate). Wash the organic layer

sequentially with water and brine.

Purification: Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate the

solvent in vacuo. The crude product is then purified using flash column chromatography on

silica gel to isolate the pure 15-(tert-Butoxy)-15-oxopentadecanoic acid.

Core Applications in Drug Development
The primary utility of this molecule is as a non-cleavable, alkyl-chain linker in the construction

of ADCs and PROTACs.[1][2][5] The long 14-carbon chain provides spatial separation between

the two conjugated moieties, which is often crucial for maintaining their biological activity.

Application in Antibody-Drug Conjugates (ADCs)
ADCs are a class of targeted therapies designed to deliver a potent cytotoxic payload directly

to cancer cells by linking it to a monoclonal antibody that recognizes a tumor-specific antigen.

The linker is a critical component that ensures the stability of the conjugate in circulation and

influences its therapeutic index.
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15-(tert-Butoxy)-15-oxopentadecanoic acid serves as a stable, non-cleavable linker. This

means the cytotoxic drug is only released upon the complete lysosomal degradation of the

entire antibody-linker-drug complex inside the target cell. This mechanism minimizes premature

drug release and associated off-target toxicity.

Conjugation Workflow

Final ADC Assembly
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Caption: General workflow for incorporating the linker into an ADC.
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Application in Proteolysis Targeting Chimeras
(PROTACs)
PROTACs are revolutionary heterobifunctional molecules that co-opt the cell's own protein

disposal machinery—the ubiquitin-proteasome system—to selectively degrade disease-causing

proteins.[2][5] A PROTAC consists of three parts: a ligand that binds to the target protein, a

ligand for an E3 ubiquitin ligase, and a linker connecting them.

15-(tert-Butoxy)-15-oxopentadecanoic acid is an ideal alkyl-chain linker for PROTAC

synthesis.[1][2] The length and flexibility of the linker are paramount for allowing the PROTAC

to successfully bind both the target protein and the E3 ligase simultaneously, forming a

productive ternary complex. This complex formation is the prerequisite for the ubiquitination

and subsequent proteasomal degradation of the target protein.
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Caption: Mechanism of action for a PROTAC utilizing an alkyl linker.

Conclusion and Future Outlook
15-(tert-Butoxy)-15-oxopentadecanoic acid is more than just a chemical reagent; it is a

fundamental tool enabling the design and synthesis of highly specific and potent next-

generation therapeutics. Its role as a stable, non-cleavable linker with optimal length is central

to the success of numerous ADC and PROTAC development programs. As the fields of

targeted protein degradation and antibody-drug conjugates continue to evolve, the demand for
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well-characterized, high-purity linkers like this will only intensify. Future research will likely focus

on developing linkers with even more refined properties, such as controlled flexibility and

solubility, to further optimize the efficacy and safety profiles of these complex and promising

drugs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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